Cas no 2320515-50-0 (1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one)

• Product Name: 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one
• CAS No: 2320515-50-0
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 5341080
• Update Time: 2025-08-03

1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)butan-1-one
• 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one

• Inchi： 1S/C19H28N2O2/c1-2-18(16-7-4-3-5-8-16)19(22)21-11-6-10-20(12-13-21)17-9-14-23-15-17/h3-5,7-8,17-18H,2,6,9-15H2,1H3
• InChI Key： QNHTZSQEZHWJRU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1CCN(C(C(C2C=CC=CC=2)CC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 2.5
• Topological Polar Surface Area: 32.8

Additional information on 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one

Comprehensive Analysis of 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one (CAS No. 2320515-50-0)

In the realm of organic chemistry and pharmaceutical research, 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one (CAS No. 2320515-50-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its diazepane and oxolane moieties, represents a promising candidate for further exploration in drug discovery and material science. Its molecular framework combines a phenylbutanone backbone with a heterocyclic 1,4-diazepane ring, offering versatile reactivity and functionalization opportunities.

The growing interest in 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one aligns with current trends in small-molecule drug development and targeted therapeutics. Researchers are increasingly focusing on compounds with multicyclic architectures due to their ability to interact with biological targets with high specificity. The presence of both oxolane and diazepane rings in this molecule suggests potential applications in modulating G-protein-coupled receptors (GPCRs) or enzyme inhibition, which are hot topics in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS No. 2320515-50-0 involves sophisticated multi-step organic synthesis techniques. Key challenges include the stereoselective formation of the oxolan-3-yl group and the efficient coupling of the 1,4-diazepane moiety. Recent advancements in catalytic asymmetric synthesis and flow chemistry have opened new avenues for optimizing the production of such complex molecules, addressing common questions about scalability and yield improvement in fine chemical manufacturing.

The physicochemical properties of 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one make it particularly interesting for medicinal chemistry applications. Its logP value and hydrogen bonding capacity suggest favorable drug-likeness characteristics, a frequent search topic among pharmaceutical researchers. Computational studies indicate that the compound's molecular polarity and conformational flexibility may contribute to its potential as a bioactive scaffold for various therapeutic targets.

In the context of current research trends, this compound's structural features resonate with the growing demand for novel heterocyclic compounds in drug discovery. The 1,4-diazepane core, in particular, has seen renewed interest due to its presence in several FDA-approved drugs and clinical candidates. Scientists frequently search for information about structure-activity relationships (SAR) of such frameworks, making CAS No. 2320515-50-0 a relevant subject for further investigation.

Quality control and analytical characterization of 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one typically employ advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods address common questions about compound purity and structural verification, which are critical for research reproducibility. The compound's stability under various conditions is another area of interest, particularly regarding its potential formulation as a pharmaceutical intermediate.

Looking ahead, the scientific community anticipates more studies exploring the biological activity and mechanistic pathways of 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one. With the increasing integration of AI-driven drug discovery and computational modeling in pharmaceutical research, compounds with such complex architectures may benefit from in silico screening approaches. This aligns with current search trends focusing on accelerated drug development and rational molecular design strategies.

From a commercial perspective, the availability of CAS No. 2320515-50-0 as a research chemical meets the needs of academic and industrial laboratories engaged in hit-to-lead optimization programs. Suppliers often receive inquiries about custom synthesis options and bulk quantities, reflecting the compound's growing importance in chemical libraries for high-throughput screening campaigns.

In conclusion, 1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]-2-phenylbutan-1-one represents a fascinating case study in contemporary organic and medicinal chemistry. Its structural complexity, combined with potential pharmacological relevance, positions it as a compound worthy of continued investigation. As research progresses, we may uncover novel applications that leverage its unique heterocyclic system and molecular properties, potentially contributing to advancements in therapeutic development and material science.